Cas no 2229032-86-2 (2-methoxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoic acid)

• Product Name: 2-methoxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoic acid
• CAS No: 2229032-86-2
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5916378
• PubChem ID: 165971544
• Update Time: 2025-05-22

2-methoxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoic acid
• 2229032-86-2
• EN300-1742975

• Inchi： 1S/C11H16N2O3/c1-7-8(13-6-5-12-7)11(2,3)9(16-4)10(14)15/h5-6,9H,1-4H3,(H,14,15)
• InChI Key： JFISSUBNCZKWKT-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-methoxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoic acid

Compound CAS No 2229032-86-2: 2-Methoxy-3-Methyl-3-(3-Methylpyrazin-2-Yl)Butanoic Acid

The compound with CAS No 222903 is known as 2-Methoxy-3-Methyl-3-(3-Methylpyrazin-2-Yl)Butanoic Acid. This organic compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a butanoic acid backbone with a methoxy group at the second position and a substituted pyrazine ring at the third position, making it a versatile molecule for further functionalization.

Recent studies have highlighted the importance of substituted pyrazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the pyrazine ring in this compound provides a platform for hydrogen bonding and π-interactions, which are critical for molecular recognition in biological systems. Researchers have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, which have enabled efficient access to this structure.

In terms of applications, butanoic acid derivatives like this compound have shown promise in the development of herbicides and fungicides. The methoxy group at the second position enhances the lipophilicity of the molecule, which is advantageous for its absorption and bioavailability in agricultural settings. Additionally, the methyl substitution on the pyrazine ring contributes to the stability and selectivity of the compound, making it a valuable candidate for further optimization in agrochemical research.

Recent advancements in computational chemistry have allowed researchers to predict the bioactivity and toxicity profiles of this compound with greater accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity to several enzymes involved in plant growth regulation, suggesting its potential as a lead compound for herbicide development. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of this molecule, which are essential for understanding its reactivity and stability under different environmental conditions.

The synthesis of substituted butanoic acids has also been optimized to meet industrial demands for scalability and cost-effectiveness. Green chemistry approaches, such as using microwave-assisted synthesis or solvent-free conditions, have been employed to minimize waste and reduce environmental impact during production. These methods not only enhance the sustainability of manufacturing processes but also contribute to the overall efficiency of drug discovery pipelines.

In conclusion, CAS No 222903, or 2-Methoxy-3-Methyl-3-(3-Methylpyrazin-2-Yl)Butanoic Acid, represents a promising compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as a valuable asset in contemporary research and development efforts.